Cas no 213384-75-9 (4-fluorobutane-1,2-diol)

• Product Name: 4-fluorobutane-1,2-diol
• CAS No: 213384-75-9
• MF: C₄H₉FO₂
• MW: 108.111465215683
• CID: 5907062
• PubChem ID: 87573574
• Update Time: 2025-06-12

4-fluorobutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-fluorobutane-1,2-diol
• SCHEMBL3781442
• 213384-75-9
• EN300-1809421

• Inchi： 1S/C4H9FO2/c5-2-1-4(7)3-6/h4,6-7H,1-3H2
• InChI Key： ZVQZMHORAYWONP-UHFFFAOYSA-N
• SMILES： FCCC(CO)O

Computed Properties

• Exact Mass: 108.05865769g/mol
• Monoisotopic Mass: 108.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on 4-fluorobutane-1,2-diol

4-Fluorobutane-1,2-diol (CAS No. 213384-75-9): An Overview of Its Properties, Applications, and Recent Research

4-Fluorobutane-1,2-diol (CAS No. 213384-75-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₄H₉FNaO₃ and its molecular weight of approximately 168.10 g/mol. The presence of a fluorine atom and two hydroxyl groups in its structure imparts distinct reactivity and solubility characteristics, making it an intriguing molecule for both academic research and industrial applications.

The physical properties of 4-fluorobutane-1,2-diol are noteworthy. It is a colorless liquid with a boiling point of around 180°C and a melting point of approximately -60°C. The compound exhibits good solubility in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and processes. Its density is around 1.2 g/cm³ at room temperature, and it has a refractive index of about 1.43.

In terms of chemical reactivity, the presence of the fluorine atom in the molecule significantly influences its behavior. Fluorine is the most electronegative element, which leads to strong electron-withdrawing effects. This property makes 4-fluorobutane-1,2-diol an excellent substrate for nucleophilic substitution reactions, particularly in the synthesis of fluorinated compounds. The two hydroxyl groups also contribute to its reactivity by enabling it to participate in condensation reactions, esterification, and ether formation.

Pharmaceutical Applications: One of the most promising areas for 4-fluorobutane-1,2-diol is in the pharmaceutical industry. Fluorinated compounds are known for their enhanced biological activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts. Recent studies have explored the use of 4-fluorobutane-1,2-diol as a building block for the synthesis of novel drugs with improved efficacy and reduced side effects. For instance, researchers at the University of California have reported the development of a new class of antiviral agents derived from 4-fluorobutane-1,2-diol that show promising activity against influenza viruses.

Materials Science: In materials science, 4-fluorobutane-1,2-diol has found applications in the synthesis of advanced polymers and coatings. The fluorine atom imparts hydrophobic and oleophobic properties to these materials, making them highly resistant to water and oil. This characteristic is particularly valuable in the development of self-cleaning surfaces and anti-fouling coatings for marine applications. A study published in the Journal of Materials Chemistry A demonstrated that polymers synthesized from 4-fluorobutane-1,2-diol exhibited excellent thermal stability and mechanical strength.

Synthesis Methods: The synthesis of 4-fluorobutane-1,2-diol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-fluorobutanal with sodium borohydride (NaBH₄) followed by selective oxidation to introduce the second hydroxyl group. Another approach involves the ring-opening polymerization of cyclic fluorinated epoxides followed by hydrolysis to yield the desired diol. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes. For example, a study published in Green Chemistry described a palladium-catalyzed process that significantly reduced reaction times and minimized waste production.

Safety Considerations: While 4-fluorobutane-1,2-diol is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it can be irritating to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling. Additionally, it is advisable to work with this compound in a well-ventilated area or under a fume hood to minimize inhalation risks.

Current Research Trends: Ongoing research on 4-fluorobutane-1,2-diol is focused on expanding its applications in various fields. In pharmaceuticals, efforts are being made to develop more potent derivatives with enhanced therapeutic effects and reduced toxicity. In materials science, researchers are exploring new methods to incorporate this compound into polymer matrices to enhance their functional properties further. Additionally, there is growing interest in using 4-fluorobutane-1,2-diol as a platform molecule for the synthesis of complex organic structures with potential applications in catalysis and nanotechnology.

In conclusion, 4-fluorobutane-1,2-diol (CAS No. 213384-75-9) is a multifaceted compound with a wide range of potential applications due to its unique chemical properties. Its versatility makes it an attractive candidate for further research and development across multiple disciplines. As new synthetic methods continue to emerge and our understanding of its behavior deepens, it is likely that we will see even more innovative uses for this intriguing molecule in the future.